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Compound of Interest

Compound Name: Aggreceride A

Cat. No.: B093251

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the preparation of Aggreceride A stock
solutions and their application in cell-based assays. Aggreceride A is a known inhibitor of
platelet aggregation, making it a compound of interest for research in thrombosis, hemostasis,
and related signaling pathways.

Introduction to Aggreceride A

Aggreceride A is a natural product isolated from Streptomyces strain OM-3209.[1] It has
demonstrated inhibitory activity against platelet aggregation induced by various agonists,
including thrombin, ADP, arachidonic acid, and platelet-activating factor (PAF). Its mechanism
of action is suggested to be at or below the level of arachidonic acid metabolism.

Chemical and Physical Properties of Aggreceride A
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Property Value Reference
Molecular Formula C18H3604 [1]
Molecular Weight 316.5 g/mol [1]
Appearance White powder

Soluble in acetone, methanol,
Solubility and chloroform. Insoluble in

water.

Preparation of Aggreceride A Stock Solutions

Proper preparation of stock solutions is critical for obtaining reproducible results in cell-based
assays. Due to its poor water solubility, Aggreceride A requires an organic solvent for initial
dissolution. Dimethyl sulfoxide (DMSO) is a common choice for such compounds in biological

assays.

Materials:
e Aggreceride A (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, nuclease-free microcentrifuge tubes or vials
o Calibrated precision balance

e \ortex mixer

o Pipettes and sterile, filtered pipette tips

Protocol for 10 mM Stock Solution:

o Weighing: Accurately weigh a small amount of Aggreceride A (e.g., 1 mg) using a calibrated
balance.
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e Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock
solution.

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
o For 1 mg of Aggreceride A (MW = 316.5 g/mol ):
= Volume (L) =0.001 g/ (316.5 g/mol x 0.01 mol/L) = 0.0003159 L = 315.9 uL

o Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the
Aggreceride A.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) may aid dissolution, but avoid excessive heat.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-
term storage.

Working Solution Preparation:

Prepare fresh working solutions by diluting the high-concentration stock solution in the
appropriate cell culture medium just before use. It is crucial to ensure that the final
concentration of the organic solvent (e.g., DMSO) in the cell culture is low enough to not affect
the cells (typically < 0.1%).

Experimental Protocol: Platelet Aggregation
Inhibition Assay

This protocol provides a general framework for assessing the inhibitory effect of Aggreceride A
on platelet aggregation in a cell-based assay format.

Materials:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b093251?utm_src=pdf-body
https://www.benchchem.com/product/b093251?utm_src=pdf-body
https://www.benchchem.com/product/b093251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Platelet-rich plasma (PRP) or washed platelets

» Aggreceride A working solutions

» Platelet aggregation agonist (e.g., ADP, thrombin, arachidonic acid)
e Phosphate-buffered saline (PBS)

» 96-well microplate

» Platelet aggregometer or a microplate reader capable of measuring changes in light
transmission or absorbance.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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